Cas no 2171984-75-9 (3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2171984-75-9
• MF: C₁₀H₁₅N₇
• MW: 233.273000001907
• CID: 6019114
• PubChem ID: 165578083
• Update Time: 2025-06-12

3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine
• EN300-1582422
• 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 2171984-75-9

• Inchi： 1S/C10H15N7/c1-6(7-3-2-4-7)17-10-8(15-16-17)9(14-11)12-5-13-10/h5-7H,2-4,11H2,1H3,(H,12,13,14)
• InChI Key： WUHOHCRGMBHLHX-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(NN)N=CN=2)N=N1)C(C)C1CCC1

Computed Properties

• Exact Mass: 233.13889351g/mol
• Monoisotopic Mass: 233.13889351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.5Ų

Additional information on 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine

Professional Introduction to Compound with CAS No. 2171984-75-9 and Product Name: 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine

The compound identified by the CAS number 2171984-75-9 and the product name 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclobutyl ethyl side chain and a hydrazinyl substituent, contribute to its unique chemical and pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of triazolopyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine molecule, with its intricate structure, has been studied for its potential to interact with various biological targets. The cyclobutyl ethyl group enhances the lipophilicity of the molecule, improving its ability to cross cell membranes, while the hydrazinyl moiety is known for its ability to form stable bonds with biological molecules.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing challenging diseases. One of the most promising areas of investigation is its application in oncology. Studies have demonstrated that triazolopyrimidine derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine molecule has shown particular promise in preclinical studies as a potent inhibitor of kinases and other enzymes that are overexpressed in various cancer types. Its ability to selectively target these enzymes without significant toxicity makes it an attractive candidate for further development.

The hydrazinyl group in the molecule plays a crucial role in its pharmacological activity. Hydrazine-based compounds are known for their ability to form covalent bonds with biological targets, leading to potent and long-lasting effects. This property has been exploited in the development of antitumor agents that can disrupt critical signaling pathways in cancer cells. The 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine compound has been shown to effectively interfere with pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer. By targeting these pathways, the compound exerts its anti-cancer effects.

Furthermore, the cyclobutyl ethyl side chain contributes to the overall pharmacokinetic profile of the molecule. This structural feature enhances solubility and bioavailability while minimizing off-target effects. The stability of the cyclobutyl ring ensures that the molecule remains intact during metabolic processes, allowing it to reach its target sites efficiently. This balance between potency and selectivity is crucial for developing safe and effective therapeutic agents.

Recent advances in computational chemistry have also played a significant role in understanding the mechanism of action of this compound. Molecular modeling studies have provided insights into how 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine interacts with its biological targets at the atomic level. These studies have helped identify key residues on the target proteins that are critical for binding affinity and have guided modifications to improve drug-like properties further.

The compound’s potential extends beyond oncology; it has also shown promise in treating inflammatory diseases. Inflammatory conditions are often characterized by dysregulation of cytokine production and signaling pathways. The triazolopyrimidine scaffold has been found to modulate these pathways effectively. Preclinical data suggests that 3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine can inhibit inflammatory mediators such as TNF-alpha and IL-6 by interfering with key transcription factors like NF-kB. This makes it a potential candidate for developing novel anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to construct the complex triazolopyrimidine core efficiently. The cyclobutyl ethyl group is introduced through a series of reactions that involve ring formation followed by functionalization at specific positions.

The hydrazinyl group is incorporated during later stages of synthesis using hydrazine derivatives or protected hydrazines under controlled conditions. The final product is purified through techniques such as column chromatography or recrystallization to obtain high-purity material suitable for biological testing. The rigorous synthetic approach ensures that impurities are minimized, which is essential for reliable pharmacological studies.

In conclusion,3-(1-cyclobutylethyl)-7-hydrazinyl-3H-1,2,3triazolo[4,5-d]pyrimidine represents a significant advancement in pharmaceutical chemistry with broad therapeutic applications. Its unique structural features contribute to its potent biological activity against various diseases including cancer and inflammation. Ongoing research continues to explore new derivatives and applications for this promising compound,2171984-75-9, which holds great potential for improving patient outcomes through innovative drug development.